N-(3-fluorophenyl)-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[2-methyl-4-(2-methylpropylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C19H23FN2O4S/c1-13(2)11-21-27(24,25)17-7-8-18(14(3)9-17)26-12-19(23)22-16-6-4-5-15(20)10-16/h4-10,13,21H,11-12H2,1-3H3,(H,22,23)
• InChI Key: UCHCSJJCZCXNLU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC(C)C)OCC(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C19H23FN2O4S
• Molecular Weight: 394.5 g/mol

Description

“N-(3-fluorophenyl)-2-{4-[(isobutylamino)sulfonyl]-2-methylphenoxy}acetamide” is a complex organic compound. It contains several functional groups including an amide, a sulfonyl group, and a fluorophenyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar functional groups are often synthesized through methods such as amidation reactions. Fluorosulfonylation with fluorosulfonyl radicals has also been used for producing sulfonyl fluorides.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray diffraction, FTIR, NMR, and MS spectroscopies are typically used to confirm the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the amide group might participate in hydrolysis or condensation reactions. The sulfonyl group could undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the nature of its functional groups. These properties could be analyzed using techniques such as vibrational frequency analysis.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, many sulfonamide compounds are used as antibacterial drugs.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and handling procedures. It’s important to refer to the compound’s Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future research directions involving this compound could include exploring its potential applications in fields such as organic synthesis, chemical biology, drug discovery, and materials science.